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Compound of Interest

2,3-Difluoro-6-
Compound Name:
methoxybenzaldehyde

Cat. No.: B067421

An In-depth Technical Guide to the Molecular Structure of 2,3-Difluoro-6-
methoxybenzaldehyde

Introduction

2,3-Difluoro-6-methoxybenzaldehyde is a fluorinated aromatic aldehyde that serves as a key
building block in organic synthesis. Its unique substitution pattern, featuring two adjacent
fluorine atoms and a methoxy group ortho to the aldehyde, imparts specific reactivity and
properties. These characteristics make it a valuable intermediate in the development of
complex molecules, particularly in the pharmaceutical and agrochemical industries. This
document provides a comprehensive overview of its molecular structure, physicochemical
properties, synthesis, and spectroscopic signature, intended for researchers, scientists, and
professionals in drug development.

Molecular Structure and Identifiers

The core of 2,3-Difluoro-6-methoxybenzaldehyde is a benzene ring substituted with an
aldehyde group, a methoxy group, and two fluorine atoms. The IUPAC name for this compound
is 2,3-Difluoro-6-methoxybenzaldehyde.[1] Key identifiers and structural information are
summarized below.

Table 1: Chemical Identifiers and Structural Details
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Identifier Value

CAS Number 187543-87-9[1][2][3][4][5]

Molecular Formula CsHeF202[1][2][4][6][7]

Molecular Weight 172.13 g/mol [1][2][4][8]

IUPAC Name 2,3-Difluoro-6-methoxybenzaldehyde

Synonyms 5j6—Diquoro—o-anisaIdehyde, Benzaldehyde, 2,3-
difluoro-6-methoxy-[1][4]

Canonical SMILES COC1=C(C(=C(C=C1)F)F)C=0I[1][7

InChiKey AKOJAYHBKACKNJ-UHFFFAOY SA-N[1][7]

/I Substituents O_methoxy [label="0", fontcolor="#EA4335"]; CH3_methoxy [label="CHs",
fontcolor="#4285F4"]; F_2 [label="F", fontcolor="#34A853"]; F_3 [label="F",
fontcolor="#34A853"]; C_aldehyde [label="C", fontcolor="#FBBCO05"]; H_aldehyde [label="H",
fontcolor="#202124"]; O_aldehyde [label="0", fontcolor="#EA4335"];

/I Connections C6 -> O_methoxy [penwidth=1.5]; O_methoxy -> CH3_methoxy [penwidth=1.5];
C2 -> F_2 [penwidth=1.5]; C3 -> F_3 [penwidth=1.5]; C1 -> C_aldehyde [penwidth=1.5];
C_aldehyde -> H_aldehyde [penwidth=1.5]; C_aldehyde -> O_aldehyde [penwidth=2.0,
label=""];

I/ Positional labels pos1 [label="1", pos="C1!", style=invis]; pos2 [label="2", pos="C2!",
style=invis]; pos3 [label="3", pos="C3!", style=invis]; pos4 [label="4", pos="C4!", style=invis];
posb5 [label="5", pos="C5!", style=invis]; pos6 [label="6", pos="C6!", style=invis]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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